Selective recognition and extraction of the uranyl ion from aqueous solutions with a recyclable chelating resin†

Chemical Science Pub Date: 2013-07-01 DOI: 10.1039/C3SC51507A

Abstract

An ion exchange polymer 1, incorporating a chelating ligand engineered for the uranyl ion was prepared and its ability to remove uranium from aqueous solutions was studied. The chelating module was shown to form a 1 : 1 complex with the uranyl ion in solution. Comparisons of 1 with the standard imidodiacetate chelating resin, Chelex 100 were performed in uranyl extraction experiments. 1 effectively extracts uranyl ion from aqueous solutions, including spiked seawater, and is fully recyclable for at least 15 extraction cycles.

Graphical abstract: Selective recognition and extraction of the uranyl ion from aqueous solutions with a recyclable chelating resin
Selective recognition and extraction of the uranyl ion from aqueous solutions with a recyclable chelating resin†
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Journal Name：Chemical Science
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